Sec61-IN-2

• IUPAC Name: N-[4-[(E)-2-(3-methylpyridin-2-yl)ethenyl]-1,3-thiazol-2-yl]-1-(pyridin-4-ylmethyl)pyrrole-2-carboxamide
• InChI: InChI=1S/C22H19N5OS/c1-16-4-2-10-24-19(16)7-6-18-15-29-22(25-18)26-21(28)20-5-3-13-27(20)14-17-8-11-23-12-9-17/h2-13,15H,14H2,1H3,(H,25,26,28)/b7-6+
• InChI Key: PWRJGWUGWDERBT-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C=CC2=CSC(=N2)NC(=O)C3=CC=CN3CC4=CC=NC=C4
• Isomeric SMILES: CC1=C(N=CC=C1)/C=C/C2=CSC(=N2)NC(=O)C3=CC=CN3CC4=CC=NC=C4
• Molecular Formula: C22H19N5OS
• Molecular Weight: 401.5 g/mol

Description

Sec61-IN-2 is a small molecule inhibitor targeting the Sec61 translocon complex, a critical component in the endoplasmic reticulum (ER) responsible for protein translocation. The Sec61 complex forms a channel that allows newly synthesized proteins to enter the ER, where they undergo folding and modification .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sec61-IN-2 involves multiple steps, starting with the preparation of key intermediates. The synthetic route typically includes:

Formation of the Core Structure: The core structure of this compound is synthesized through a series of condensation and cyclization reactions.

Functional Group Modifications: Various functional groups are introduced to the core structure through substitution reactions, often using reagents like alkyl halides or acyl chlorides.

Purification: The final compound is purified using techniques such as column chromatography and recrystallization to achieve the desired purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and minimize impurities. Advanced techniques like continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

Sec61-IN-2 undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form different derivatives, which may exhibit altered biological activity.

Reduction: Reduction reactions can modify the functional groups on this compound, potentially enhancing its inhibitory effects.

Substitution: Substitution reactions are commonly used to introduce different functional groups, allowing for the exploration of structure-activity relationships.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and amines are employed under conditions like reflux or room temperature.

Major Products

Scientific Research Applications

Sec61-IN-2 has a wide range of scientific research applications, including:

Cancer Research: This compound has shown promise in inhibiting the translocation of proteins essential for tumor growth, making it a potential anticancer agent.

Biological Studies: Researchers use this compound to study the role of the Sec61 translocon in protein translocation and ER function.

Drug Development:

Comparison with Similar Compounds

Sec61-IN-2 is compared with other Sec61 inhibitors such as:

Eeyarestatin 1 (ES1): ES1 inhibits Sec61-dependent protein translocation and induces ER stress, similar to this compound.

Cotranins: These compounds also target the Sec61 complex but exhibit different selectivity and potency profiles.

Apratoxins: Natural products that inhibit Sec61-mediated translocation, showing potential as anticancer agents.

This compound is unique due to its specific binding affinity and inhibitory effects on the Sec61 translocon, making it a valuable tool in research and potential therapeutic applications .